Cas no 651769-41-4 (Pyridine, 3-[4-(1H-tetrazol-5-yl)phenyl]-)

• Product Name: Pyridine, 3-[4-(1H-tetrazol-5-yl)phenyl]-
• CAS No: 651769-41-4
• MF: C₁₂H₉N₅
• MW: 223.233361005783
• CID: 403307
• PubChem ID: 23540952
• Update Time: 2025-04-19

Pyridine, 3-[4-(1H-tetrazol-5-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-[4-(1H-tetrazol-5-yl)phenyl]-
• 3-[4-(2H-tetrazol-5-yl)phenyl]pyridine
• DTXSID30634832
• 651769-41-4

• Inchi： 1S/C12H9N5/c1-2-11(8-13-7-1)9-3-5-10(6-4-9)12-14-16-17-15-12/h1-8H,(H,14,15,16,17)
• InChI Key： NUYLSKWRMFQRDJ-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)C1C=CC(C2N=NNN=2)=CC=1

Computed Properties

• Exact Mass: 223.08597
• Monoisotopic Mass: 223.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.35